Cas no 1805960-16-0 (4-Amino-2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine)
4-Amino-2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a unique substitution pattern, combining amino, difluoromethyl, iodo, and trifluoromethyl functional groups. This structure enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive compounds. The presence of halogen and fluorine substituents improves metabolic stability and lipophilicity, making it valuable for medicinal chemistry applications. Its reactivity allows for further functionalization, enabling precise modifications in target molecules. The compound's high purity and well-defined structure ensure reproducibility in research and industrial processes. Its compatibility with cross-coupling reactions further expands its synthetic utility.
1805960-16-0 structure
Product Name:4-Amino-2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine
CAS No:1805960-16-0
MF:C7H4F5IN2
MW:338.016551017761
CID:4810606
Update Time:2025-06-08
4-Amino-2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 4-Amino-2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine
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- Inchi： 1S/C7H4F5IN2/c8-6(9)5-3(7(10,11)12)4(14)2(13)1-15-5/h1,6H,(H2,14,15)
- InChI Key： ZFGDMGMQCWHCLQ-UHFFFAOYSA-N
- SMILES： IC1=CN=C(C(F)F)C(C(F)(F)F)=C1N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 222
- XLogP3: 2.4
- Topological Polar Surface Area: 38.9
4-Amino-2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029065925-1g |
4-Amino-2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine |
1805960-16-0 | 97% | 1g |
$1,475.10 | 2022-04-01 |
4-Amino-2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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